[2,2'-Bipyridine]-4-carbonitrile

• CAS RN: 1613-71-4
• Molecular Formula: C11H7N3
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 2-pyridin-2-ylpyridine-4-carbonitrile
• InChI: InChI=1S/C11H7N3/c12-8-9-4-6-14-11(7-9)10-3-1-2-5-13-10/h1-7H
• InChI Key: PUYQQJHWPHTKJK-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)C2=NC=CC(=C2)C#N
• synonyms: 4-CYANO-2,2'-BIPYRIDINE

Description

[2,2'-Bipyridine]-4-carbonitrile, also known as BPY-CN, is a heterocyclic organic compound that contains two pyridine rings connected by a carbon-nitrile group. This compound has gained significant attention in the field of chemistry due to its unique properties and potential applications in various scientific research areas.

Mechanism of Action

The mechanism of action of [2,2'-Bipyridine]-4-carbonitrile is not well understood. However, it is believed that the compound acts as a ligand to form coordination complexes with metal ions. These complexes are believed to exhibit interesting properties such as luminescence and catalytic activity.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of [2,2'-Bipyridine]-4-carbonitrile. However, studies have shown that the compound is relatively non-toxic and does not exhibit any significant cytotoxicity.

Advantages and Limitations for Lab Experiments

One of the major advantages of [2,2'-Bipyridine]-4-carbonitrile is its versatility as a ligand for the formation of coordination complexes with metal ions. This makes it a useful tool for studying the properties of these complexes.
However, one of the limitations of [2,2'-Bipyridine]-4-carbonitrile is its relatively low solubility in water, which can make it difficult to work with in aqueous environments. Additionally, the synthesis of [2,2'-Bipyridine]-4-carbonitrile can be challenging and requires specialized equipment and expertise.

Future Directions

There are several potential future directions for research on [2,2'-Bipyridine]-4-carbonitrile. One area of research is in the development of new coordination complexes with interesting properties such as luminescence and catalytic activity.
Another area of research is in the development of new organic semiconductors based on [2,2'-Bipyridine]-4-carbonitrile. These semiconductors have potential applications in electronic devices such as OLEDs and organic solar cells.
Finally, there is potential for the development of new synthetic methods for the synthesis of [2,2'-Bipyridine]-4-carbonitrile and related compounds. These methods could potentially lead to more efficient and cost-effective synthesis routes.

Synthesis Methods

The synthesis of [2,2'-Bipyridine]-4-carbonitrile involves the reaction between 2,2'-bipyridine and cyanogen bromide in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as acetonitrile or dimethylformamide at a temperature of around 60-80°C. The yield of the reaction is typically around 60-70%.

Scientific Research Applications

[2,2'-Bipyridine]-4-carbonitrile has been extensively studied for its potential applications in various scientific research areas. One of the major areas of research is in the field of coordination chemistry, where [2,2'-Bipyridine]-4-carbonitrile is used as a ligand to form coordination complexes with metal ions. These complexes have been found to exhibit interesting properties such as luminescence and catalytic activity.
Another area of research is in the field of organic electronics, where [2,2'-Bipyridine]-4-carbonitrile is used as a building block for the synthesis of organic semiconductors. These semiconductors have potential applications in electronic devices such as organic light-emitting diodes (OLEDs) and organic solar cells.